Cas no 1553590-53-6 (2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile)

• Product Name: 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile
• CAS No: 1553590-53-6
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD24366718
• CID: 4783619
• Update Time: 2025-05-19

2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile

• MDL： MFCD24366718
• Inchi： 1S/C11H12ClN3/c12-10-6-9(8-13)7-11(14-10)15-4-2-1-3-5-15/h6-7H,1-5H2
• InChI Key： LDESCXZOMPRXTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=N1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 2.8
• Topological Polar Surface Area: 39.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile

Comprehensive Overview of 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile (CAS No. 1553590-53-6)

2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile (CAS No. 1553590-53-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridine core substituted with a chloro group, a piperidine moiety, and a carbonitrile functional group. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The compound's CAS number 1553590-53-6 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Researchers often search for "2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile synthesis" or "1553590-53-6 applications," reflecting growing interest in its synthetic pathways and potential uses. Recent trends in AI-driven drug discovery and green chemistry have further amplified its relevance, as computational models highlight its compatibility with sustainable synthetic routes.

From a structural perspective, the pyridine-carbonitrile scaffold is known for its electron-withdrawing properties, which enhance binding affinity in target interactions. The piperidine ring contributes to improved solubility and bioavailability—a critical factor in modern pharmaceutical development. These attributes align with current industry demands for fragment-based drug design (FBDD) and high-throughput screening (HTS) platforms.

In agrochemical research, 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile derivatives are explored for their potential as plant growth regulators or pest control agents. The compound's halogenated pyridine structure mirrors motifs found in commercial herbicides, driving queries like "pyridine nitriles in agriculture" or "chloropyridine mode of action." Such investigations often leverage computational chemistry tools to predict environmental fate and non-target organism safety.

The synthesis of CAS 1553590-53-6 typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (SNAr) strategies. Recent publications emphasize catalyst optimization and solvent-free conditions, addressing the pharmaceutical industry's push toward cost-effective and eco-friendly production. Analytical characterization via NMR spectroscopy and HPLC-MS confirms its high purity, a prerequisite for regulatory submissions.

Emerging discussions in preclinical research suggest that 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile may serve as a precursor for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. These applications resonate with trending searches on "small molecule therapeutics 2024" and "nitrile-containing drug candidates." Its structure-activity relationship (SAR) profiles are frequently modeled using machine learning algorithms to accelerate lead optimization.

Regulatory compliance remains a key consideration for 1553590-53-6 suppliers and end-users. Proper handling protocols align with REACH and GMP guidelines, while safety data sheets (SDS) detail storage recommendations (e.g., inert atmosphere, low humidity). These precautions ensure stability for this hygroscopic compound, which is typically supplied as a white to off-white crystalline powder.

In summary, 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile exemplifies the intersection of medicinal chemistry and process innovation. Its versatility across therapeutic and agricultural domains—coupled with advancements in computational prediction tools—positions it as a compound of enduring scientific and commercial interest. Future research may explore its role in bioconjugation or covalent drug discovery, further expanding its utility.